Cas no 105772-14-3 (Methyl 3,6-dihydro-2H-pyran-4-carboxylate)

• Product Name: Methyl 3,6-dihydro-2H-pyran-4-carboxylate
• CAS No: 105772-14-3
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD11706987
• CID: 126833
• PubChem ID: 37819200
• Update Time: 2025-05-25

Methyl 3,6-dihydro-2H-pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dihydro-2H-pyran-4-carboxylate
• 2H-PYRAN-4-CARBOXYLIC ACID, 3,6-DIHYDRO-, METHYL ESTER
• 3,6-Dihydro-2H-pyran-4-carboxylic acid methyl ester
• 2H-Pyran-4-carboxylicacid,3,6-dihydro-,methylester(9CI)
• 3,6-Dihydro-2H-pyran-4-carboxylicacid methyl ester
• 2H-Pyran-4-carboxylicacid, 3,6-dihydro-, methyl ester
• PB14958
• RP08875
• ST24047753
• AM20080005
• A80131
• W-204591
• SCHEMBL15819854
• AKOS006345551
• FT-0645720
• EN300-133422
• 105772-14-3
• DTXSID90653362
• MFCD11706987
• SY042057
• Methyl 3 pound not6-dihydro-2H-pyran-4-carboxylate
• 2H-Pyran-4-carboxylicacid,3,6-dihydro-,methyl ester
• DS-12025
• CS-0049135
• methyl3,6-dihydro-2H-pyran-4-carboxylate
• A801314

• MDL： MFCD11706987
• Inchi： 1S/C7H10O3/c1-9-7(8)6-2-4-10-5-3-6/h2H,3-5H2,1H3
• InChI Key： CNYKIGVYXIGUHQ-UHFFFAOYSA-N
• SMILES： O1CC=C(C(=O)OC)CC1

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.3

Experimental Properties

• Boiling Point: 200.8±40.0°C at 760 mmHg
• Refractive Index: 1.469
• PSA: 35.53000
• LogP: 0.50610

Methyl 3,6-dihydro-2H-pyran-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on Methyl 3,6-dihydro-2H-pyran-4-carboxylate

Methyl 3,6-Dihydro-2H-Pyran-4-Carboxylate: A Comprehensive Overview

The compound Methyl 3,6-dihydro-2H-pyran-4-carboxylate (CAS No. 105772-14-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of esters and is characterized by its unique structure, which includes a methyl group attached to a dihydro-pyran ring system. The dihydro-pyran moiety contributes to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Methyl 3,6-dihydro-2H-pyran-4-carboxylate in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its ability to serve as a building block for synthesizing high-performance polymers with tailored properties such as enhanced mechanical strength and thermal stability. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that incorporating this compound into polymer matrices significantly improved the material's resistance to environmental stress cracking.

In addition to its role in polymer synthesis, Methyl 3,6-dihydro-2H-pyran-4-carboxylate has also found applications in the pharmaceutical industry. Its ability to act as a bioisostere in drug design has been extensively studied, with recent findings suggesting that it can mimic the pharmacokinetic profiles of certain therapeutic agents while reducing toxicity. A notable example is its use in the development of prodrugs for targeted drug delivery systems, as reported in a 2023 issue of *Journal of Medicinal Chemistry*.

The synthesis of Methyl 3,6-dihydro-2H-pyran-4-carboxylate typically involves multi-step organic reactions, often utilizing catalytic processes to enhance efficiency and yield. Recent advancements in catalytic chemistry have enabled the development of more sustainable synthesis routes for this compound. For instance, researchers have successfully employed enzyme-catalyzed reactions under mild conditions to produce high-quality Methyl 3,6-dihydro-2H-pyran-4-carboxylate, reducing both energy consumption and environmental impact.

From an environmental perspective, the ecological impact of Methyl 3,6-dihydro-2H-pyran-4-carboxylate has been a topic of interest among regulatory bodies and industry stakeholders. Studies conducted in accordance with OECD guidelines have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, ongoing research is focused on understanding its long-term persistence in various environmental compartments and developing strategies for safe disposal and recycling.

In conclusion, Methyl 3,6-dihydro-2H-pyran-4-carboxylate (CAS No. 105772-14-3) is a multifaceted compound with promising applications across diverse industries. Its role as an intermediate in organic synthesis, coupled with its potential in advanced materials and pharmaceuticals, underscores its importance in modern chemistry. As research continues to uncover new uses and optimize its production processes, this compound is poised to play an even greater role in shaping future innovations.